Cas no 6813-82-7 (2-Acetamido-2-deoxy-L-mannopyranose)

• Product Name: 2-Acetamido-2-deoxy-L-mannopyranose
• CAS No: 6813-82-7
• MF: C₈H₁₅NO₆
• MW: 221.207803010941
• CID: 969059
• PubChem ID: 13201632
• Update Time: 2025-10-29

2-Acetamido-2-deoxy-L-mannopyranose Chemical and Physical Properties

Names and Identifiers

• N-ACETYL L-MANNOSAMINE
• 2-ACETAMIDO-2-DEOXY-L-MANNOPYRANOSE
• N-[(3R,4S,5R,6S)-2,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE
• W-203513
• N-((3R,4S,5R,6S)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• 6813-82-7
• OVRNDRQMDRJTHS-NHLUQKHUSA-N
• 2-Acetamido-2-deoxy-L-mannopyranose

• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5+,6-,7-,8?/m0/s1
• InChI Key： OVRNDRQMDRJTHS-NHLUQKHUSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]([C@@H]1CO)O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 221.09
• Monoisotopic Mass: 221.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: -1.7

Experimental Properties

• PSA: 119.25000
• LogP: -2.68670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 2-Acetamido-2-deoxy-L-mannopyranose

Professional Introduction to 2-Acetamido-2-deoxy-L-mannopyranose (CAS No. 6813-82-7)

2-Acetamido-2-deoxy-L-mannopyranose, chemically designated as (2S,4R,5S)-2-acetamido-2-deoxy-α-L-mannopyranose, is a significant glycoconjugate derivative that has garnered considerable attention in the field of pharmaceutical chemistry and glycobiology. This compound, identified by its Chemical Abstracts Service (CAS) number 6813-82-7, belongs to the family of N-acetylated hexoses and exhibits unique structural and functional properties that make it a valuable intermediate in synthetic biology and drug development.

The molecular structure of 2-Acetamido-2-deoxy-L-mannopyranose consists of a six-carbon pyranose ring with an N-acetyl group attached to the 2-position and a hydroxyl group replaced by an acetyl group at the 2-position. This configuration imparts a high degree of configurational stability, making it an ideal candidate for structural studies and as a precursor in the synthesis of more complex glycosidic linkages. The L-configurational specificity at the 4-position further enhances its utility in biological systems, where stereochemistry plays a critical role in receptor recognition and metabolic pathways.

In recent years, 2-Acetamido-2-deoxy-L-mannopyranose has been extensively studied for its role in carbohydrate-based drug design. Its structural motif is closely related to sialic acid derivatives, which are known for their involvement in cell signaling, immune responses, and viral interactions. The acetylated form of this compound provides a stable platform for modifications at other positions, enabling the creation of novel glycoconjugates with tailored biological activities. For instance, researchers have leveraged 2-Acetamido-2-deoxy-L-mannopyranose to develop carbohydrate-based vaccines and immunomodulators that target specific pathogens or inflammatory conditions.

One of the most compelling applications of 2-Acetamido-2-deoxy-L-mannopyranose lies in its use as a building block for glycosaminoglycan (GAG) mimetics. GAGs are linear polysaccharides that play crucial roles in cell adhesion, signal transduction, and extracellular matrix regulation. By synthesizing analogs of (2S,4R,5S)-2-acetamido-2-deoxy-α-L-mannopyranose, scientists have been able to develop compounds that mimic the binding properties of natural GAGs while avoiding their inherent complexity. These mimetics have shown promise in treating conditions such as cancer metastasis, inflammation, and infectious diseases.

Recent advancements in synthetic methodologies have further expanded the utility of CAS No. 6813-82-7. Techniques such as chemoenzymatic synthesis and flow chemistry have enabled the efficient production of enantiomerically pure forms of this compound, which are essential for applications in stereospecific drug design. Additionally, computational modeling has been employed to predict the binding affinities and interactions of (2S,4R,5S)-2-acetamido-2-deoxy-α-L-mannopyranose with biological targets, facilitating the rational design of novel therapeutic agents.

The pharmaceutical industry has also recognized the potential of N-acetylated mannosamines like (2S,4R,5S)-2-acetamido-2-deoxy-α-L-mannopyranose as prodrugs or adjuvants. Prodrug strategies leverage carbohydrate derivatives to enhance drug delivery or bioavailability. For example, conjugating therapeutic agents to (2S,4R,5S)-2-acetamido-2-deoxy-α-L-mannopyranose has been shown to improve pharmacokinetic profiles and reduce systemic toxicity. Furthermore, its use as an adjuvant in vaccine formulations has demonstrated enhanced immune responses by modulating glycosylation patterns on antigen-presenting cells.

In conclusion, CAS No. 6813-82-7, or (acetylated L-mannopyranose) as it is commonly referred to in scientific literature, represents a cornerstone compound in modern carbohydrate chemistry. Its unique structural features and versatile reactivity make it indispensable for both academic research and industrial applications. As our understanding of glycoscience continues to evolve, compounds like (acetylated L-mannopyranose) will undoubtedly play an increasingly pivotal role in the development of next-generation therapeutics.